Cas no 1522854-28-9 (N-methyl-1-(thian-3-yl)methanamine)

• Product Name: N-methyl-1-(thian-3-yl)methanamine
• CAS No: 1522854-28-9
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 5251329
• PubChem ID: 82594571
• Update Time: 2025-10-28

N-methyl-1-(thian-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• methyl[(thian-3-yl)methyl]amine
• N-methyl-1-(thian-3-yl)methanamine

• Inchi： 1S/C7H15NS/c1-8-5-7-3-2-4-9-6-7/h7-8H,2-6H2,1H3
• InChI Key： ZKCGKMAAVCBPOX-UHFFFAOYSA-N
• SMILES： S1CCCC(CNC)C1

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-methyl-1-(thian-3-yl)methanamine

N-Methyl-1-(Thian-3-Yl)Methanamine: A Comprehensive Overview

N-Methyl-1-(thian-3-yl)methanamine, also known by its CAS number 1522854-28-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiane ring and a methylamino group. The thiane ring, a saturated analog of thiophene, contributes to the compound's stability and reactivity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of N-Methyl-1-(thian-3-Yl)Methanamine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds. For instance, its ability to act as a building block for more complex molecules has been leveraged in the development of novel pharmaceutical agents. The compound's reactivity, particularly in nucleophilic substitution reactions, has been extensively studied, providing insights into its versatility in organic synthesis.

The synthesis of N-Methyl-1-(thian-3-Yl)Methanamine involves a multi-step process that typically begins with the preparation of the thiane ring. This is often achieved through the reaction of thiols with aldehydes or ketones under specific conditions. The subsequent introduction of the methylamino group requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, N-Methyl-1-(thian-3-Yl)Methanamine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and selective adsorption capabilities, which are valuable in catalysis and gas storage applications.

Moreover, N-Methyl-1-(thian-3-Yl)Methanamine has been investigated for its biological activity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent. The compound's ability to modulate inflammatory pathways suggests it could be developed into a therapeutic agent for conditions such as arthritis and other inflammatory diseases. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects.

From an environmental perspective, N-Methyl-1-(thian-3-Yl)Methanamine's biodegradability and toxicity profile are critical considerations. Recent eco-toxicological studies have evaluated its impact on aquatic ecosystems. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is encouraging for its potential use in industrial applications.

In conclusion, N-Methyl-1-(thian-3-Yl)Methanamine (CAS 1522854-28-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to advancements in medicine, materials science, and beyond.